3-Ethoxyisothiazole

• CAS No.: 27337-29-7
• Molecular Formula: C5H7NOS
• Molecular Weight: 129.18 g/mol
• IUPAC Name: 3-ethoxy-1,2-thiazole
• InChI: InChI=1S/C5H7NOS/c1-2-7-5-3-4-8-6-5/h3-4H,2H2,1H3
• InChI Key: QWSUCWKXPYQTLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NSC=C1

Description

3-Ethoxyisothiazole is a substituted derivative of the isothiazole heterocycle, characterized by an ethoxy (-OCH₂CH₃) group at the 3-position of the aromatic ring. Isothiazoles are sulfur- and nitrogen-containing five-membered aromatic rings with diverse applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and functional analogs of 3-Ethoxyisothiazole, including isothiazoles, isoxazoles, and benzisothiazolones:

Compound	Core Structure	Substituent(s)	Molecular Formula	Melting Point (°C)	Key Properties/Activities
3-Ethoxyisothiazole	Isothiazole	Ethoxy (-OCH₂CH₃) at C3	C₅H₇NO₂S	Not reported	Inferred lipophilicity, potential antimicrobial activity (from analogs)
Ethyl 3-isoxazolecarboxylate	Isoxazole	Ethoxycarbonyl (-COOEt) at C3	C₇H₇NO₃	Not reported	Synthetic intermediate; used in functionalized isoxazole synthesis
3-Amino-5-methyl-isoxazole	Isoxazole	Amino (-NH₂) at C3, methyl (-CH₃) at C5	C₄H₆N₂O	107–109 (literature)	Pharmaceutical intermediate; used in structure-activity studies
1,2-Benzisothiazol-3(2H)-one	Benzisothiazolone	Ketone (=O) at C3	C₇H₅NOS	220–222 (crystallographic data)	Antibacterial, antifungal activities
3-(Chloromethyl)-5-thien-2-ylisoxazole	Isoxazole	Chloromethyl (-CH₂Cl) at C3, thienyl at C5	C₈H₆ClNOS	Not reported	Intermediate for bioactive molecules; halogenated substituent enhances reactivity

Electronic and Physicochemical Properties

• Electron-Donating vs. In contrast, the ketone in benzisothiazolones is electron-withdrawing, increasing electrophilicity and reactivity .
• Lipophilicity: Ethoxy and alkyl groups (e.g., methyl in 3-Amino-5-methyl-isoxazole) enhance lipophilicity, improving membrane permeability in bioactive compounds .

Key Research Findings and Gaps

• Synthetic Challenges : Current methods for isothiazoles (e.g., one-pot cyclization) often yield by-products, necessitating optimization for 3-Ethoxyisothiazole .
• Biological Data Limitations : While benzisothiazolones and isoxazoles are well-studied, 3-Ethoxyisothiazole requires targeted assays to confirm inferred antimicrobial properties.
• Comparative Reactivity : The ethoxy group’s steric and electronic effects distinguish 3-Ethoxyisothiazole from halogenated analogs like 3-(Chloromethyl)-5-thien-2-ylisoxazole, which exhibit higher electrophilicity .